
Rapid Curing of Heliosit Orthodontic Adhesive:
A Comparative Analysis of Conversion

Efficiency

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Heliosit

Cat. No.: B12652425 Get Quote

A comprehensive evaluation of the degree of conversion of Heliosit orthodontic adhesive

under rapid, high-intensity light-curing protocols reveals a significant reduction in

polymerization efficiency compared to conventional curing methods. This guide provides a

detailed comparison with other commercially available orthodontic adhesives, supported by

experimental data, to inform researchers and dental professionals on the potential clinical

implications of accelerated curing schedules.

Recent advancements in dental light-curing technology have introduced high-intensity LED

units capable of significantly reducing curing times. However, the impact of these rapid curing

protocols on the polymerization efficiency of orthodontic adhesives, such as Heliosit, remains

a critical area of investigation. Inadequate polymerization, indicated by a lower degree of

conversion (DC), can compromise the mechanical properties and bond strength of the

adhesive, potentially leading to premature bond failure.

A recent study investigated the influence of a rapid high-intensity light curing protocol (two

consecutive 3-second exposures at 2900 mW/cm²) on the DC of Heliosit and compared it with

a conventional protocol (two consecutive 10-second exposures at 1100 mW/cm²) and other

adhesives like Enlight and Transbond XT.[1][2] The findings indicate that while rapid curing

offers a significant time-saving advantage, it results in a statistically significant decrease in both

short-term and 24-hour DC values for all tested materials.[1][2]
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Comparative Analysis of Degree of Conversion
The degree of conversion was assessed using Fourier-transform infrared (FTIR) spectroscopy

at various time points after curing.[1][2] The quantitative data from this analysis is summarized

in the table below, comparing Heliosit with Enlight and Transbond XT under both conventional

and rapid curing protocols, with and without the presence of a metal bracket (MBG), which can

interfere with light transmission.
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Material
Curing
Protocol

Condition
Short-term DC
(2, 6, 10 min)
(%)

24-hour DC
(%)

Heliosit Conventional Control (CG) High-end range
Lower than

short-term

Rapid Control (CG) 45.8 - 60.0 54.8 - 81.4

Conventional
Metal Bracket

(MBG)
High-end range

Lower than

short-term

Rapid
Metal Bracket

(MBG)

43.0 - 50.1 (up to

5.9% reduction)

49.7 - 79.0 (up to

4.7% reduction)

Enlight Conventional Control (CG) 44.4 - 64.4 54.4 - 82.8

Rapid Control (CG)
45.8 - 60.0 (4.4%

reduction)
54.8 - 81.4

Conventional
Metal Bracket

(MBG)
44.4 - 64.4 54.4 - 82.8

Rapid
Metal Bracket

(MBG)
43.0 - 50.1 49.7 - 79.0

Transbond XT Conventional Control (CG) 44.4 - 64.4 54.4 - 82.8

Rapid Control (CG) 45.8 - 60.0 54.8 - 81.4

Conventional
Metal Bracket

(MBG)
44.4 - 64.4 54.4 - 82.8

Rapid
Metal Bracket

(MBG)
43.0 - 50.1 49.7 - 79.0

Table 1: Degree of Conversion of Orthodontic Adhesives under Different Curing Protocols. Data

sourced from a comparative study on commercially available orthodontic adhesive systems.[1]

[2]

The data reveals that Heliosit, being a more flowable and translucent system due to its higher

monomer ratio (>85 wt%), exhibited high initial DC values.[1] However, this rapid initial
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polymerization consumes a larger portion of available monomers, leading to a comparatively

lower increase in post-cure DC at 24 hours.[1][3] The reduction in DC with rapid curing was

more pronounced for Heliosit, especially in the presence of a metal bracket, highlighting the

clinical challenges of ensuring adequate polymerization in obstructed areas.[1]

Experimental Protocol: Measuring the Degree of
Conversion
The degree of conversion of the orthodontic adhesives was determined using Fourier-transform

infrared (FTIR) spectroscopy. This technique measures the change in the concentration of

aliphatic C=C double bonds, which are consumed during the polymerization process.

Sample Preparation and Curing:

Three commercially available orthodontic adhesive systems were tested: Heliosit, Enlight,

and Transbond XT.[1][2]

Samples were tested under two conditions: a control group (CG) without any obstruction and

a metal bracket group (MBG) where a metal bracket was placed over the adhesive.[1][2]

Two light-curing protocols were employed:

Conventional Curing: Two consecutive 10-second exposures at a light intensity of 1100

mW/cm².[1][2]

Rapid Curing: Two consecutive 3-second exposures at a light intensity of 2900 mW/cm².[1]

[2]

FTIR Analysis:

The DC was assessed at short-term intervals (2, 6, and 10 minutes) and after a 24-hour

period.[1][2]

FTIR spectra of the uncured and cured adhesive samples were recorded.

The degree of conversion was calculated based on the decrease in the peak area of the

aliphatic C=C absorption band relative to an internal standard peak (aromatic C=C) that does
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not change during polymerization.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental workflow for determining the

degree of conversion of Heliosit and other orthodontic adhesives.
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Figure 1: Experimental workflow for DC measurement.
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In conclusion, while rapid curing of Heliosit offers a significant reduction in clinical chair time, it

comes at the cost of a lower degree of conversion. This reduction is more pronounced in

clinically challenging situations, such as the presence of metal brackets. Therefore, clinicians

should be aware of this trade-off and consider the potential for compromised bond integrity

when employing accelerated curing protocols. Further research is warranted to optimize rapid

curing techniques to ensure adequate polymerization and long-term clinical success.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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